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Compound of Interest

Methyl 4-
Compound Name:
hydroxycyclohexanecarboxylate

Cat. No.: B095842

Introduction

Methyl 4-hydroxycyclohexanecarboxylate is a bifunctional molecule incorporating both a
hydroxyl group and a methyl ester. This structure makes it a versatile intermediate in organic
synthesis, particularly in the development of pharmaceuticals and specialty chemicals. Its
alicyclic core is a common motif in a variety of biologically active molecules. The presence of
both cis and trans isomers (e.g., CAS 3618-03-9 for cis and 6125-57-1 for trans) necessitates
careful consideration of its stereochemistry in synthetic applications.[1][2][3] Proper handling
and storage of this compound are paramount to ensure its stability, prevent degradation, and
guarantee the safety of laboratory personnel. These application notes provide a comprehensive
guide for researchers, scientists, and drug development professionals on the safe and effective
management of Methyl 4-hydroxycyclohexanecarboxylate in a laboratory setting.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of a compound is the foundation
of its safe handling. The following table summarizes the key properties of Methyl 4-
hydroxycyclohexanecarboxylate.
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Property Value Source(s)
Molecular Formula CsH140s3 [1114]
Molecular Weight 158.19 g/mol [1][4]
CAS Number -17449—76—2 (mixture of (4]
isomers)
Boiling Point 233 °C [4115]
Flash Point 94 °C [4][5]
Density 1.121 g/cm3 [415]

Colorless to almost colorless
Appearance o
clear liquid

Hazard Identification and Safety Precautions

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), Methyl 4-hydroxycyclohexanecarboxylate is classified as a hazardous substance.[1]

[6]
Hazard Statements:

Harmful if swallowed, in contact with skin, or if inhaled.[1][4][6]

Causes skin irritation.[1]

Causes serious eye irritation.[1]

May cause respiratory irritation.[1]

Precautionary Statements:

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2]

e Wash hands and any exposed skin thoroughly after handling.

o Wear protective gloves, protective clothing, eye protection, and face protection.[2][4]
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e Use only in a well-ventilated area or outdoors.[7]

The causality behind these precautions lies in the chemical's ability to react with biological
tissues. The ester and hydroxyl functionalities can interact with proteins and membranes,
leading to irritation and toxicity. Inhalation of vapors can irritate the respiratory tract, while skin
contact can lead to dermal absorption and local irritation.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to create a reliable barrier against exposure.

e Hand Protection: Wear chemical-resistant gloves (e.g., nitrile or neoprene). Gloves must be
inspected before use and disposed of properly after handling the compound.[8] Double
gloving is recommended, especially when handling larger quantities or during procedures
with a high risk of splashing.[9][10]

o Eye and Face Protection: Chemical safety goggles are mandatory.[4] In situations with a
significant splash hazard, a face shield should be worn in addition to goggles.[9]

o Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent
skin contact.[4][7]

o Respiratory Protection: Handling should be performed in a chemical fume hood to minimize
inhalation of vapors.[4] If a fume hood is not available or if there is a risk of generating
aerosols, a NIOSH-approved respirator with an appropriate cartridge for organic vapors
should be used.[7][8]

Logical Workflow for Donning and Doffing PPE
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Doffing PPE

Remove Outer Gloves (if applicable) |—>| Remove Lab Coat |—>| Wash Hands |—>| Remove Eye/Face Protection |—>| Remove Inner Gloves |—>| Wash Hands Thoroughly

Donning PPE
Wash Hands Don Lab Coat |—> Don Eye/Face Protection |—>

Don Gloves (Outer Pair if Double Gloving)

Click to download full resolution via product page

Caption: Workflow for donning and doffing Personal Protective Equipment.

Storage Procedures

The stability and integrity of Methyl 4-hydroxycyclohexanecarboxylate are directly
influenced by its storage conditions.

General Storage

» Container: Store in a tightly closed container.[7][8] This prevents contamination and the
release of vapors.

e Location: Keep in a cool, dry, and well-ventilated area.[8][11] Avoid direct sunlight and heat
sources. Some suppliers recommend storing in a freezer under -20°C for long-term storage.
[12]

 Inert Atmosphere: For long-term storage or for high-purity grades, storing under an inert
atmosphere (e.g., nitrogen or argon) can prevent oxidation.[8]

Incompatible Materials

To prevent hazardous chemical reactions, segregate Methyl 4-
hydroxycyclohexanecarboxylate from the following:
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» Strong Oxidizing Agents: These can react exothermically with the alcohol and ester groups.

[41[7]
» Strong Bases: Can catalyze hydrolysis of the ester group.[7]
e Acids: Can also promote ester hydrolysis.

A systematic approach to chemical storage, as outlined by resources on incompatible
chemicals, is crucial for laboratory safety.[13][14]

Handling and Dispensing Protocol

This protocol is designed to be a self-validating system, where each step minimizes risk and
ensures the integrity of the compound.

e Preparation:
o Ensure a chemical fume hood is operational and the work area is clean and uncluttered.
o Assemble all necessary equipment (e.g., glassware, syringes, spatulas) and PPE.
o Have a spill kit readily accessible.

» Dispensing:

o

Perform all manipulations within the chemical fume hood.[4]

o

Ground and bond containers when transferring large quantities to prevent static discharge.
[71[11]

o

Use spark-proof tools if there is a risk of generating a flammable atmosphere.[7][11]

[¢]

For small quantities, use a clean, dry pipette or syringe.

[¢]

For larger quantities, carefully pour from the storage container into the receiving vessel.

» Post-Dispensing:

o Securely close the storage container immediately after dispensing.
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o Clean any contaminated surfaces with an appropriate solvent (e.g., isopropanol), followed
by soap and water.

o Properly dispose of any contaminated disposable materials (e.g., pipette tips, gloves) as
hazardous waste.

Accidental Release and Spill Management

Prompt and appropriate action is critical in the event of a spill.

Small Spills

Evacuate: If necessary, evacuate personnel from the immediate area.
Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain: Absorb the spill with an inert material such as vermiculite, sand, or earth.[7][15] Do
not use combustible materials like paper towels as the primary absorbent.

Collect: Carefully sweep or scoop the absorbed material into a suitable, labeled container for
hazardous waste disposal.[7][8]

Decontaminate: Clean the spill area with a suitable solvent and then with soap and water.

Large Spills

Evacuate: Immediately evacuate the laboratory and alert others in the vicinity.
Isolate: Close the doors to the affected area.

Notify: Contact your institution's Environmental Health and Safety (EHS) department or
emergency response team.

Do not attempt to clean up a large spill without proper training and equipment.

Spill Response Decision Tree
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Spill Occurs

Assess Spill Size
and Location

Small & Contained Spill

Follow Small Spill Protocol:
- Wear appropriate PPE
- Absorb with inert material
- Collect for disposal
- Decontaminate area

Large or Uncontained Spill

Follow Large Spill Protocol:
- Evacuate the area
- Alert others
- Contact EHS/Emergency Response

Click to download full resolution via product page
Caption: Decision tree for responding to a chemical spill.

Disposal Procedures

All waste containing Methyl 4-hydroxycyclohexanecarboxylate must be treated as
hazardous waste.

o Waste Collection:

o Collect all waste, including excess reagent, contaminated materials, and spill cleanup
debris, in a clearly labeled, sealed container.

o Do not mix with incompatible waste streams.

e Disposal:
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o Dispose of the hazardous waste through your institution's EHS-approved waste
management program.[4][11]

o Follow all local, state, and federal regulations for hazardous waste disposal.[15]
First Aid Measures
In case of exposure, immediate action is crucial.

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[4][8]

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes while removing contaminated clothing. Seek medical attention if irritation
persists.[4][8]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4][8]

 Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[4][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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